Cas no 165117-54-4 ((R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno3,2-e1,2thiazine-6-sulfonamide 1,1-Dioxide)

• Product Name: (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno3,2-e1,2thiazine-6-sulfonamide 1,1-Dioxide
• CAS No: 165117-54-4
• MF: C₁₀H₁₆N₂O₆S₃
• MW: 356.43883895874
• CID: 3038656
• PubChem ID: 44249255
• Update Time: 2025-07-10

(R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno3,2-e1,2thiazine-6-sulfonamide 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• (R)-3,4-Dihydro-4-hydroxy-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide 1,1-dioxide
• 3,4-dihydro-4(R)-hydroxy-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide-1,1-dioxide
• BrinzolaMide iMpurity
• (R)-4-HYDROXY-2-(3-METHOXYPROPYL)-3,4-DIHYDRO-2H-THIENO[3,2-E][1,2]THIAZINE-6-SULFONAMIDE1,1-DIOXIDE
• SCHEMBL3576264
• (4R)-4-hydroxy-2-(3-methoxypropyl)-1,1-dioxo-3,4-dihydrothieno[3,2-e]thiazine-6-sulfonamide
• 165117-54-4
• (R)-4-HYDROXY-2-(3-METHOXYPROPYL)-3,4-DIHYDRO-2H-THIENO[3,2-E][1,2]THIAZINE-6-SULFONAMIDE 1,1-DIOXIDE
• (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno3,2-e1,2thiazine-6-sulfonamide 1,1-Dioxide

• Inchi： 1S/C10H16N2O6S3/c1-18-4-2-3-12-6-8(13)7-5-9(20(11,14)15)19-10(7)21(12,16)17/h5,8,13H,2-4,6H2,1H3,(H2,11,14,15)/t8-/m0/s1
• InChI Key： UHIWBQIWXWWDKT-QMMMGPOBSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)[C@H](CN1CCCOC)O)(=O)=O

Computed Properties

• Exact Mass: 356.01700
• Monoisotopic Mass: 356.01704976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 172.00000
• LogP: 2.26950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines

Additional information on (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno3,2-e1,2thiazine-6-sulfonamide 1,1-Dioxide

Comprehensive Overview of (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-Dioxide (CAS No. 165117-54-4)

The compound (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-Dioxide (CAS No. 165117-54-4) is a specialized sulfonamide derivative with a unique heterocyclic structure. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development. The presence of a thieno[3,2-e][1,2]thiazine core, combined with a sulfonamide group, makes it a promising candidate for targeting specific enzymatic pathways. Researchers are particularly interested in its stereochemistry, as the (R)-enantiomer often exhibits distinct biological activity compared to its (S)-counterpart.

In recent years, the demand for chiral sulfonamides like (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-Dioxide has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's methoxypropyl side chain enhances its solubility and bioavailability, which are critical factors in drug design. Moreover, the 1,1-Dioxide moiety contributes to its stability under physiological conditions, making it a viable scaffold for further derivatization.

The pharmacological potential of CAS No. 165117-54-4 is a hot topic in academic and industrial circles. Studies suggest that its sulfonamide group may interact with carbonic anhydrases, a family of enzymes implicated in various diseases, including glaucoma and epilepsy. This has led to increased searches for "sulfonamide-based enzyme inhibitors" and "chiral drug candidates" in scientific databases. Additionally, the compound's thieno-thiazine backbone aligns with current trends in heterocyclic chemistry, a field that dominates modern medicinal chemistry due to its versatility in drug discovery.

From a synthetic perspective, (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-Dioxide poses intriguing challenges. Its multistep synthesis requires precise control over stereochemistry and functional group compatibility. Recent publications highlight innovative routes involving enantioselective reduction and ring-closing strategies, which are frequently searched by organic chemists. The compound's CAS No. 165117-54-4 is often referenced in patents and journals focusing on small molecule therapeutics and structure-activity relationships (SAR).

Beyond its pharmaceutical relevance, CAS No. 165117-54-4 is also a subject of interest in material science. The thieno[3,2-e][1,2]thiazine scaffold exhibits unique electronic properties, making it a potential candidate for organic semiconductors or photochromic materials. This dual applicability bridges the gap between life sciences and advanced materials, a crossover that resonates with interdisciplinary researchers. Searches for "heterocyclic materials for optoelectronics" often intersect with discussions about this compound.

In conclusion, (R)-4-Hydroxy-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-Dioxide represents a fascinating intersection of chemistry, biology, and materials science. Its CAS No. 165117-54-4 serves as a key identifier for researchers exploring its multifaceted applications. As the scientific community continues to investigate chiral sulfonamides and heterocyclic architectures, this compound will likely remain a focal point in both academic and industrial research.